Cas no 1835669-43-6 (1,2-Ethanediamine, N2-methyl-N1,N1-di(methyl-d3)-, hydrochloride (1:2))

• Product Name: 1,2-Ethanediamine, N2-methyl-N1,N1-di(methyl-d3)-, hydrochloride (1:2)
• CAS No: 1835669-43-6
• MF: C₅H₁₅ClN₂
• MW: 138.64
• CID: 5305899
• Update Time: 2025-06-11

1,2-Ethanediamine, N2-methyl-N1,N1-di(methyl-d3)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N2-methyl-N1,N1-di(methyl-d3)-, hydrochloride (1:2)
• N1,N1-di(methyl-d3)-N2-methylethane-1,2-diamine dihydrochlor...

• Inchi： 1S/C5H14N2.ClH/c1-6-4-5-7(2)3;/h6H,4-5H2,1-3H3;1H/i2D3,3D3;
• InChI Key： ZQEZVBXJLFYOJM-HVTBMTIBSA-N
• SMILES： C(CNC)N(C([2H])([2H])[2H])C([2H])([2H])[2H].Cl

Additional information on 1,2-Ethanediamine, N2-methyl-N1,N1-di(methyl-d3)-, hydrochloride (1:2)

Comprehensive Overview of 1,2-Ethanediamine, N2-methyl-N1,N1-di(methyl-d3)-, hydrochloride (1:2) (CAS No. 1835669-43-6)

The compound 1,2-Ethanediamine, N2-methyl-N1,N1-di(methyl-d3)-, hydrochloride (1:2) (CAS No. 1835669-43-6) is a deuterated derivative of ethylenediamine, featuring selective methylation and isotopic labeling. Its unique structure, incorporating deuterium (d3) at specific methyl groups, makes it invaluable in advanced research applications, particularly in NMR spectroscopy, metabolic studies, and pharmaceutical development. The hydrochloride salt form enhances its stability and solubility, facilitating its use in aqueous systems.

In recent years, the demand for isotopically labeled compounds like CAS No. 1835669-43-6 has surged due to their critical role in drug discovery and mechanistic studies. Researchers frequently search for terms such as "deuterated ethylenediamine applications" or "NMR reagents for protein analysis," reflecting the growing interest in precision tools for molecular characterization. This compound’s ability to serve as a molecular probe or stable isotope tracer aligns with trends in personalized medicine and biomarker research.

The synthesis of 1,2-Ethanediamine, N2-methyl-N1,N1-di(methyl-d3)-, hydrochloride (1:2) involves meticulous deuteration processes to ensure isotopic purity, a topic often queried as "how to synthesize deuterated amines." Its two-to-one stoichiometric ratio with hydrochloric acid optimizes its physicochemical properties, a detail crucial for formulators seeking "high-purity amine salts." The compound’s logP and pKa values further make it suitable for lipophilicity modulation in drug design, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a commercial perspective, CAS No. 1835669-43-6 caters to niche markets, including contract research organizations (CROs) and academic labs focusing on structural biology. Searches like "where to buy deuterated chemicals" highlight its specialized availability. Regulatory compliance with REACH and FDA guidelines for isotopic labeling ensures its adoption in GLP (Good Laboratory Practice) environments, a key concern for users.

Future applications may expand into PET imaging and quantitative proteomics, given the compound’s potential as a mass spectrometry tag. Its compatibility with automated synthesis platforms also positions it well for high-throughput screening, addressing queries like "amine derivatives for combinatorial chemistry." As the scientific community prioritizes reproducible research, the role of well-characterized compounds like this will only grow.